Cas no 2229521-01-9 (5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229521-01-9
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 5971341
• PubChem ID: 165672453
• Update Time: 2025-10-29

5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• EN300-1797887
• 2229521-01-9

• Inchi： 1S/C9H7F2NO3/c10-4-1-5(8(13)6(11)2-4)7-3-12-9(14)15-7/h1-2,7,13H,3H2,(H,12,14)
• InChI Key： KRIPDCZDELZIAK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one

5-(3,5-Difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one: A Promising Compound in Medicinal Chemistry

5-(3,5-Difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2229521-01-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antibacterial and antiviral properties. The presence of difluoro and hydroxy groups in the phenyl ring further enhances its pharmacological profile, making it a subject of extensive research.

The chemical structure of 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one is characterized by a five-membered oxazolidinone ring fused to a substituted phenyl group. The difluoro substitution at the 3 and 5 positions of the phenyl ring introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. The hydroxy group at the 2 position adds polarity and hydrogen bonding capabilities, potentially enhancing solubility and bioavailability.

Recent studies have highlighted the potential of 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antibacterial agent. Oxazolidinones are well-known for their activity against Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The introduction of difluoro and hydroxy groups in the phenyl ring has been shown to enhance the antibacterial potency of this compound, making it a promising candidate for the development of new antibiotics.

In addition to its antibacterial properties, 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one has also demonstrated antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral protein synthesis or assembly processes. These findings suggest that 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one could be developed into a broad-spectrum antiviral agent.

The pharmacokinetic properties of 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have indicated that 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 1000 mg/kg. However, further safety evaluations are necessary to ensure its long-term safety in humans.

The potential applications of 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one extend beyond antibacterial and antiviral therapies. Recent research has explored its use as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings open up new avenues for its development as a targeted cancer therapy.

In conclusion, 5-(3,5-difluoro-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2229521-01-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a promising molecule in the quest for novel therapeutics.